Cas no 2171796-19-1 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidobenzoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidobenzoic acid
• CAS No: 2171796-19-1
• MF: C₂₆H₁₉N₃O₅S
• MW: 485.511164903641
• CID: 5870231
• PubChem ID: 165812538
• Update Time: 2025-10-29

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidobenzoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazole-4-amido]benzoic acid
• 2171796-19-1
• EN300-1482389

• Inchi： 1S/C26H19N3O5S/c30-23(27-16-11-9-15(10-12-16)24(31)32)22-14-35-25(28-22)29-26(33)34-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,14,21H,13H2,(H,27,30)(H,31,32)(H,28,29,33)
• InChI Key： JNMRLRDGLWLWML-UHFFFAOYSA-N
• SMILES： S1C=C(C(NC2C=CC(C(=O)O)=CC=2)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 485.10454189g/mol
• Monoisotopic Mass: 485.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 146Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidobenzoic acid

Recent Advances in the Study of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidobenzoic acid (CAS: 2171796-19-1)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidobenzoic acid (CAS: 2171796-19-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have demonstrated that this thiazole-containing derivative exhibits promising pharmacological properties, particularly in the context of targeted drug delivery systems. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the thiazole moiety makes this compound particularly valuable for peptide synthesis and modification. Researchers have successfully employed this compound as a building block in solid-phase peptide synthesis (SPPS), where it serves as an effective intermediate for the preparation of biologically active peptides.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidobenzoic acid exhibit moderate inhibitory effects against several kinase targets implicated in cancer progression. The compound's unique structural features, including the benzoic acid moiety, appear to contribute to its ability to interact with key biological targets. Recent molecular docking simulations suggest that this compound may bind to the ATP-binding sites of certain protein kinases, though further validation is required.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidobenzoic acid has been optimized in recent protocols, with improved yields reported through the use of microwave-assisted organic synthesis (MAOS) techniques. These advancements have made the compound more accessible for research purposes, facilitating its incorporation into various drug discovery programs. Analytical characterization by NMR spectroscopy and high-resolution mass spectrometry has confirmed the compound's structural integrity and purity in these synthetic routes.

Looking forward, researchers are exploring the potential of this compound as a scaffold for the development of novel therapeutic agents. Its modular structure allows for various modifications that could enhance its pharmacological properties. Current investigations are focusing on optimizing its pharmacokinetic profile while maintaining its biological activity. The compound's potential applications extend beyond oncology, with preliminary studies suggesting possible utility in infectious disease and inflammation research.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazole-4-amidobenzoic acid represents a promising chemical entity with diverse applications in medicinal chemistry. Continued research into its mechanism of action and structure-activity relationships will be crucial for fully realizing its therapeutic potential. The compound's dual functionality as both a synthetic intermediate and a potential bioactive molecule makes it particularly valuable for interdisciplinary research in chemical biology and drug development.